Cas no 255873-12-2 (2,5-Dioxa-7,10-diazabicyclo[4.3.1]deca-1(10),6,8-triene)

• Product Name: 2,5-Dioxa-7,10-diazabicyclo[4.3.1]deca-1(10),6,8-triene
• CAS No: 255873-12-2
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 246819
• PubChem ID: 45080116
• Update Time: 2025-04-19

2,5-Dioxa-7,10-diazabicyclo[4.3.1]deca-1(10),6,8-triene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxa-7,10-diazabicyclo[4.3.1]deca-1(10),6,8-triene
• 2,5-Dioxa-7,10-diazabicyclo[4.3.1]deca-1(10),6,8-triene (9CI)
• 255873-12-2
• DTXSID70663888

• Inchi： 1S/C6H6N2O2/c1-2-7-6-8-5(1)9-3-4-10-6/h1-2H,3-4H2
• InChI Key： XNMUGVQKSMSACK-UHFFFAOYSA-N
• SMILES： O1C2=CC=NC(=N2)OCC1

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 44.24